Cas no 894789-50-5 (5-fluoro-1,2-benzoxazole-3-carboxylic acid)

• Product Name: 5-fluoro-1,2-benzoxazole-3-carboxylic acid
• CAS No: 894789-50-5
• MF: C₈H₄FNO₃
• MW: 181.120665550232
• MDL: MFCD20659043
• CID: 1941802
• PubChem ID: 58678803
• Update Time: 2025-04-21

5-fluoro-1,2-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylic acid, 5-fluoro-
• 894789-50-5
• Z1262557114
• 5-fluoro-1,2-benzoxazole-3-carboxylicacid
• AT29240
• AKOS022911613
• EN300-253824
• SCHEMBL13576771
• 5-fluoro-1,2-benzoxazole-3-carboxylic acid

• MDL： MFCD20659043
• Inchi： 1S/C8H4FNO3/c9-4-1-2-6-5(3-4)7(8(11)12)10-13-6/h1-3H,(H,11,12)
• InChI Key： UVIKIZJWOLGNSL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)=NO2

Computed Properties

• Exact Mass: 181.01752115Da
• Monoisotopic Mass: 181.01752115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 382.6±22.0 °C at 760 mmHg
• Flash Point: 185.2±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-fluoro-1,2-benzoxazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles